3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one

• IUPAC Name: 3-chloro-7-ethoxy-4-methylchromen-2-one
• InChI: InChI=1S/C12H11ClO3/c1-3-15-8-4-5-9-7(2)11(13)12(14)16-10(9)6-8/h4-6H,3H2,1-2H3
• InChI Key: BPFFBBWNLNSARX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=C(C(=O)O2)Cl)C
• Molecular Formula: C12H11ClO3
• DSSTOX Substance ID: DTXSID70976400
• Molecular Weight: 238.66 g/mol
• CAS RN: 6094-14-0

Description

3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one, also known as CEM, is a synthetic compound that belongs to the class of coumarin derivatives. CEM has been extensively studied for its various biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties.

Mechanism of Action

The mechanism of action of 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one is not fully understood. However, it has been suggested that 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one exerts its biological activities by modulating various signaling pathways, such as the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has also been found to interact with various enzymes, such as COX-2 and MMP-9, which are involved in inflammation and tumor progression.
Biochemical and Physiological Effects:
3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has been shown to possess various biochemical and physiological effects. In vitro studies have shown that 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by suppressing the activation of NF-κB. 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has also been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines by activating the caspase cascade and inhibiting the PI3K/Akt pathway. Moreover, 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has been shown to possess anti-oxidant activity by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. Moreover, 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has been extensively studied for its various biological activities, which makes it a promising candidate for drug development. However, there are also some limitations associated with the use of 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one in lab experiments. For example, 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has low solubility in water, which can make it difficult to dissolve in aqueous solutions. Moreover, 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has not been extensively studied in vivo, which limits our understanding of its pharmacokinetics and toxicity.

Future Directions

There are several future directions for the study of 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one. First, further studies are needed to elucidate the mechanism of action of 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one. Second, studies are needed to investigate the pharmacokinetics and toxicity of 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one in vivo. Third, 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one can be further modified to enhance its biological activities and improve its pharmacokinetic properties. Fourth, 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one can be used as a lead compound for drug development in various therapeutic areas, such as inflammation and cancer. Finally, 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one can be used as a tool compound to study various signaling pathways and enzyme activities.

Synthesis Methods

The synthesis of 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one involves the condensation of 4-methyl-7-hydroxychromone with ethyl 3-chloro- propionate in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is carried out in a solvent, such as acetone or ethanol, at elevated temperatures. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has been extensively studied for its various biological activities. In vitro studies have shown that 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has also been found to possess anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Moreover, 3-chloro-7-ethoxy-4-methyl-2H-chromen-2-one has been shown to possess anti-oxidant activity by scavenging free radicals and reducing oxidative stress.